2-(Furan-2-yl)-4-(phenylsulfonyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole

• Molecular Formula: C16H15NO4S2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 4-(benzenesulfonyl)-2-(furan-2-yl)-5-propan-2-ylsulfanyl-1,3-oxazole
• InChI: InChI=1S/C16H15NO4S2/c1-11(2)22-16-15(17-14(21-16)13-9-6-10-20-13)23(18,19)12-7-4-3-5-8-12/h3-11H,1-2H3
• InChI Key: ZNHCFRZFVJAVPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=C(N=C(O1)C2=CC=CO2)S(=O)(=O)C3=CC=CC=C3

Description

WAY-274030 is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its role in modulating specific biological pathways, making it a valuable tool in research and potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-274030 involves multiple steps, starting from readily available starting materials. The process typically includes:

Formation of the Core Structure: This involves the reaction of specific aromatic compounds under controlled conditions to form the core structure of WAY-274030.

Functional Group Modifications: Various functional groups are introduced or modified through reactions such as halogenation, nitration, and reduction.

Purification: The final product is purified using techniques like recrystallization or chromatography to ensure high purity.

Industrial Production Methods

In an industrial setting, the production of WAY-274030 is scaled up using optimized reaction conditions to ensure efficiency and yield. This includes:

Batch Processing: Large-scale reactors are used to carry out the reactions under controlled temperatures and pressures.

Continuous Flow Processing: This method allows for the continuous production of WAY-274030, improving efficiency and reducing production time.

Quality Control: Rigorous quality control measures are implemented to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

WAY-274030 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: WAY-274030 can undergo substitution reactions where one functional group is replaced by another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

WAY-274030 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions to study reaction mechanisms and pathways.

Biology: Employed in the study of cellular processes and signaling pathways.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-274030 involves its interaction with specific molecular targets, leading to the modulation of biological pathways. This compound can bind to receptors or enzymes, altering their activity and resulting in various physiological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

WAY-274030 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

WAY-270360: A sirtuin modulator and epidermal growth factor receptor inhibitor.

WAY-100635: A selective serotonin receptor antagonist.

WAY-123456:

The uniqueness of WAY-274030 lies in its specific functional groups and their arrangement, which confer distinct biological activities and chemical reactivity.